Cas no 2246920-37-4 (4,4,5,5-tetramethyl-2-2-(1-methylcyclopropyl)prop-1-en-1-yl-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-[2-(1-methylcyclopropyl)prop-1-en-1-yl]-1,3,2-dioxaborolane is a specialized boronic ester compound used as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its sterically hindered structure, featuring a 1-methylcyclopropyl substituent and a tetramethyl dioxaborolane framework, enhances stability and selectivity in transition-metal-catalyzed transformations. The compound’s rigid cyclopropyl group contributes to controlled reactivity, making it valuable for constructing complex molecular architectures. It is typically employed under inert conditions due to its sensitivity to moisture and oxygen. This reagent is particularly useful in pharmaceutical and agrochemical research, where precise functionalization of organic scaffolds is required. Proper handling and storage under anhydrous conditions are recommended to maintain its efficacy.

4,4,5,5-tetramethyl-2-2-(1-methylcyclopropyl)prop-1-en-1-yl-1,3,2-dioxaborolane structure

2246920-37-4 structure

Product Name:4,4,5,5-tetramethyl-2-2-(1-methylcyclopropyl)prop-1-en-1-yl-1,3,2-dioxaborolane

CAS No:2246920-37-4

MF:C₁₃H₂₃BO₂

MW:222.131524324417

CID:5463320

PubChem ID:133629113

Update Time:2025-08-05

4,4,5,5-tetramethyl-2-2-(1-methylcyclopropyl)prop-1-en-1-yl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- Z2327672549
- 4,4,5,5-tetramethyl-2-[2-(1-methylcyclopropyl)prop-1-en-1-yl]-1,3,2-dioxaborolane
- 4,4,5,5-tetramethyl-2-[2-(1-methylcyclopropyl)prop -1-en-1-yl]-1,3,2-dioxaborolane
- 4,4,5,5-tetramethyl-2-2-(1-methylcyclopropyl)prop-1-en-1-yl-1,3,2-dioxaborolane
- Inchi： 1S/C13H23BO2/c1-10(13(6)7-8-13)9-14-15-11(2,3)12(4,5)16-14/h9H,7-8H2,1-6H3/b10-9-
- InChI Key： SOGQWDABGIVVSD-KTKRTIGZSA-N
- SMILES： O1B(/C=C(/C)\C2(C)CC2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 222.1791101 g/mol
Monoisotopic Mass: 222.1791101 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Molecular Weight: 222.13
Topological Polar Surface Area: 18.5

4,4,5,5-tetramethyl-2-2-(1-methylcyclopropyl)prop-1-en-1-yl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-3273833-1g	4,4,5,5-tetramethyl-2-[2-(1-methylcyclopropyl)prop-1-en-1-yl]-1,3,2-dioxaborolane	2246920-37-4	95%	1g	$1142.0	2023-09-04
Enamine	EN300-3273833-5g	4,4,5,5-tetramethyl-2-[2-(1-methylcyclopropyl)prop-1-en-1-yl]-1,3,2-dioxaborolane	2246920-37-4	95%	5g	$3313.0	2023-09-04
Enamine	EN300-3273833-10g	4,4,5,5-tetramethyl-2-[2-(1-methylcyclopropyl)prop-1-en-1-yl]-1,3,2-dioxaborolane	2246920-37-4	95%	10g	$4914.0	2023-09-04
Enamine	EN300-3273833-0.05g	4,4,5,5-tetramethyl-2-[2-(1-methylcyclopropyl)prop-1-en-1-yl]-1,3,2-dioxaborolane	2246920-37-4	95.0%	0.05g	$266.0	2025-03-18
Enamine	EN300-3273833-0.1g	4,4,5,5-tetramethyl-2-[2-(1-methylcyclopropyl)prop-1-en-1-yl]-1,3,2-dioxaborolane	2246920-37-4	95.0%	0.1g	$396.0	2025-03-18
Enamine	EN300-3273833-0.25g	4,4,5,5-tetramethyl-2-[2-(1-methylcyclopropyl)prop-1-en-1-yl]-1,3,2-dioxaborolane	2246920-37-4	95.0%	0.25g	$567.0	2025-03-18
Enamine	EN300-3273833-0.5g	4,4,5,5-tetramethyl-2-[2-(1-methylcyclopropyl)prop-1-en-1-yl]-1,3,2-dioxaborolane	2246920-37-4	95.0%	0.5g	$891.0	2025-03-18
Enamine	EN300-3273833-1.0g	4,4,5,5-tetramethyl-2-[2-(1-methylcyclopropyl)prop-1-en-1-yl]-1,3,2-dioxaborolane	2246920-37-4	95.0%	1.0g	$1142.0	2025-03-18
Enamine	EN300-3273833-2.5g	4,4,5,5-tetramethyl-2-[2-(1-methylcyclopropyl)prop-1-en-1-yl]-1,3,2-dioxaborolane	2246920-37-4	95.0%	2.5g	$2240.0	2025-03-18
Enamine	EN300-3273833-5.0g	4,4,5,5-tetramethyl-2-[2-(1-methylcyclopropyl)prop-1-en-1-yl]-1,3,2-dioxaborolane	2246920-37-4	95.0%	5.0g	$3313.0	2025-03-18